Cas no 33063-32-0 (7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-)

• Product Name: 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-
• CAS No: 33063-32-0
• MF: C₅H₅N₅S
• MW: 167.191697835922
• CID: 1455088
• Update Time: 2024-08-24

7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,6-dihydro-2-methyl-
• 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 2,3-dihydro-2-methyl-

• Inchi： 1S/C5H5N5S/c1-10-8-3-4(9-10)6-2-7-5(3)11/h2H,1H3,(H,6,7,9,11)
• InChI Key： YIWGEJXUUJSLKV-UHFFFAOYSA-N
• SMILES： C1=NC(=S)C2=NN(C)NC2=N1

Computed Properties

• Exact Mass: 167.02675

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 392.5±52.0 °C(Predicted)
• PSA: 55.1
• pka: 6.96±0.20(Predicted)